4-bromo-2-cyano-N,N-dimethylbenzenesulfonamide

• Molecular Formula: C9H9BrN2O2S
• Molecular Weight: 289.15 g/mol
• IUPAC Name: 4-bromo-2-cyano-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C9H9BrN2O2S/c1-12(2)15(13,14)9-4-3-8(10)5-7(9)6-11/h3-5H,1-2H3
• InChI Key: GLFHBBKYPWMHAV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=C(C=C1)Br)C#N

Description

4-bromo-2-cyano-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C9H9BrN2O2S and its molecular weight is 289.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromo-2-fluoro-N,N-dimethylbenzenesulfonamide (1.0 g, 3.5 mmol) and sodium cyanide (350 mg, 7.1 mmol) were dissolved in DMF (3 mL) and irradiated in the microwave at 150° C. for 20 minutes. DMF was removed in vacuo and the residue was redissolved in dichloromethane (5 mL). The organics were washed with 5 mL of each 1N aqueous HCl, saturated aqueous NaHCO3, and brine. Organics were dried over Na2SO4 and evaporated to dryness. Crude product was purified by chromatography on silica gel (eluting with 0-50% ethyl acetate in hexanes) to afford 4-bromo-2-cyano-N,N-dimethylbenzenesulfonamide (72 mg, 7%). ESI-MS m/z calc. 288.0, found 288.9 (M+1)+; retention time 1.44 minutes.